Cas no 248595-12-2 (Benzoic acid,3,5-dinitro-4-propyl-)

• Product Name: Benzoic acid,3,5-dinitro-4-propyl-
• CAS No: 248595-12-2
• MF: C₁₀H₁₀N₂O₆
• MW: 254.196202754974
• CID: 246167
• PubChem ID: 2801520
• Update Time: 2025-04-19

Benzoic acid,3,5-dinitro-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-dinitro-4-propyl-
• 3,5-DINITRO-4-PROPYLBENZOIC ACID
• Benzoic acid,3,5-dinitro-4-propyl
• HMS547O08
• 3,5-DINITRO-4-PROPYLBENZOICACID
• NS00017784
• Oprea1_576592
• DTXSID10384267
• 248595-12-2
• 3,5-Dinitro-4-propyl benzoic acid
• Maybridge1_002252
• FT-0701579
• Benzoic acid, 3,5-dinitro-4-propyl-

• Inchi： 1S/C10H10N2O6/c1-2-3-7-8(11(15)16)4-6(10(13)14)5-9(7)12(17)18/h4-5H,2-3H2,1H3,(H,13,14)
• InChI Key： IJLVRZKLSKJPBO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(=O)O)C=C(C=1CCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 254.05400
• Monoisotopic Mass: 254.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.452
• Boiling Point: 385.2°C at 760 mmHg
• Flash Point: 164.3°C
• Refractive Index: 1.607
• PSA: 128.94000
• LogP: 3.20010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives